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Compound of Interest

3-Chloro-2-[2-(2-
Compound Name:
methoxyethoxy)ethoxy]aniline

CAS No.: 946727-27-1

Cat. No.: B3172393

Get Quote

Executive Operational Directive

Do not dispose of 3-Chloro-2-[2-(2-methoxyethoxy)ethoxy]aniline down the drain.

This compound is a halogenated aromatic amine with a glycol ether side chain.[1] Its disposal
requires strict adherence to RCRA (Resource Conservation and Recovery Act) protocols for
halogenated organics.[2] The presence of the chlorine atom mandates high-temperature
incineration with acid gas scrubbing, while the aniline core presents significant aquatic toxicity
and methemoglobinemia risks.

Immediate Classification for Disposal:
o Waste Stream: Halogenated Organic Waste (High BTU).[1]

» RCRA Characteristic: Toxic (D-List potential); check for P/U-listing based on local regulations
for chloroaniline derivatives.

e Segregation: Isolate from Oxidizers and Acids.[1]
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Technical Hazard Assessment & Causality

To handle this chemical safely, you must understand the functional drivers of its toxicity and

physical behavior.

Functional Group

Hazard Driver

Operational Implication

Chloro-Substituent

Thermal Stability & Acid
Generation: Upon combustion,
this generates Hydrogen
Chloride (HCI) gas.[1]

Must be incinerated in a facility
equipped with wet scrubbers.
[1] Never mix with non-
halogenated solvents (e.g.,
acetone/methanol waste) as
this contaminates the cheaper

fuel-blending stream.[1]

Aniline Core

Methemoglobinemia & Aquatic
Tox: Aromatic amines can
oxidize hemoglobin to
methemoglobin, causing tissue
hypoxia.[1]

Zero-discharge policy. Even
trace amounts are lethal to

aquatic invertebrates (

typical for class).[1]

Glycol Ether Chain

Amphiphilic Permeability: The
[2-(2-methoxyethoxy)ethoxy]
tail increases water solubility

and skin permeability.[1]

Enhanced PPE Required.
Standard nitrile gloves may
suffer breakthrough faster than
with simple anilines.[1] Double-
gloving or using laminate
(Silver Shield) gloves is
recommended for

concentrated handling.

Step-by-Step Disposal Protocol
Phase 1: Collection & Segregation

CRITICAL: Do not mix this waste with "General Organic Waste."[1]

o Select Container: Use a dedicated HDPE (High-Density Polyethylene) or Amber Glass

container.[1] Avoid metal cans if the waste is acidic (though pure aniline is basic, impurities

may corrode metal).[1]
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e Segregation:

o Keep Away From: Strong Oxidizers (e.g., Nitric Acid, Peroxides).[1] Reaction with anilines
is hypergolic (fire hazard).[1]

o Keep Away From: Acids. While not explosive, mixing with acids forms anilinium salts,
which precipitate out of solution, creating sludge that complicates liquid injection
incineration.

Phase 2: Labeling & Waste Coding

Attach a hazardous waste label immediately upon the first drop of waste.
e Primary Constituent: 3-Chloro-2-[2-(2-methoxyethoxy)ethoxy]aniline.
e Hazard Checkboxes: [x] Toxic [X] Irritant [x] Environmental Hazard.[1]

o Solvent Matrix: If dissolved, list the solvent (e.g., "Dichloromethane 90%, Target Compound
10%").

Phase 3: Final Disposal Path
Transfer the sealed container to your facility's Halogenated Waste Stream.[1]
o Method: Rotary Kiln Incineration (

)-[11[2]

 Verification: Ensure the manifest lists "Halogenated Organic Liquid/Solid."[1]

Decision Matrix: Waste Stream Selection

The following logic gate ensures the compound is routed to the correct destruction facility,
preventing regulatory fines and environmental release.
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Waste Generation:
3-Chloro-2-[2-(2-methoxyethoxy)ethoxy]aniline

Physical State?

Liquid / Solution

Solid / Filter Cake

Is it dissolved in
Halogenated Solvent?

Pack in Drum o (e.g., DMSO/Pure)

Stream A: Halogenated Organic Stream B: Segregated Halogenated
(Dichloromethane, Chloroform mix) (Do NOT mix with Acetone/Ethanol)

Destruction Method:
High-Temp Incineration
(w/ HCI Scrubbers)

Click to download full resolution via product page

Figure 1: Decision tree for routing halogenated aniline waste. Note that even if dissolved in
non-halogenated solvents, the presence of the chlorine on the aniline ring classifies the entire
mixture as halogenated waste.
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Emergency Spill Procedures

If a spill occurs outside a fume hood:

o Evacuate & Ventilate: The glycol ether chain reduces volatility compared to smaller anilines,
but aerosols are highly toxic.[1]

e PPE Up: Don Silver Shield (Laminate) or thick Nitrile (double layer) gloves, lab coat, and full-
face respirator if dust/aerosol is present.[1]

o Contain: Ring the spill with an inert absorbent (Vermiculite or Diatomaceous Earth).[1] Do not
use paper towels (combustible and increases surface area for evaporation).[1]

o Decontaminate:
o Scoop absorbed material into a wide-mouth jar.[1]

o Wash the surface with a dilute surfactant (soap/water) followed by a mild acid wash (1%
HCI or Vinegar) to protonate any remaining amine into a non-volatile salt, then rinse again.

[1]

o Dispose of all cleanup materials as Hazardous Chemical Waste.[1]

References & Authority

o National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011).
Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards,
Updated Version. National Academies Press. [Link]

e U.S. Environmental Protection Agency (EPA). (2024).[1] Hazardous Waste Codes & Lists
(RCRA). Focus on F-List (Halogenated Solvents) and U-List (Toxic Wastes).[1] [Link]

e PubChem. (2024).[1] Compound Summary: Halogenated Anilines Toxicity Profile. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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